Cas no 1255717-79-3 (1-ethylpiperidine-3-carbaldehyde;hydrochloride)

• Product Name: 1-ethylpiperidine-3-carbaldehyde;hydrochloride
• CAS No: 1255717-79-3
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD09864359
• CID: 4582388
• Update Time: 2025-05-22

1-ethylpiperidine-3-carbaldehyde;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethylpiperidine-3-carbaldehyde hydrochloride
• 1-ethylpiperidine-3-carbaldehyde;hydrochloride
• 1-Ethyl-3-piperidinecarbaldehyde hydrochloride
• SB41244
• 1-Ethylpiperidine-3-carbaldehyde hydrochloride, AldrichCPR

• MDL： MFCD09864359
• Inchi： 1S/C8H15NO.ClH/c1-2-9-5-3-4-8(6-9)7-10;/h7-8H,2-6H2,1H3;1H
• InChI Key： IEMKRGCIYBECJP-UHFFFAOYSA-N
• SMILES： Cl.O=CC1CN(CC)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-ethylpiperidine-3-carbaldehyde;hydrochloride

Comprehensive Overview of 1-Ethylpiperidine-3-carbaldehyde Hydrochloride (CAS 1255717-79-3): Properties, Applications, and Industry Insights

1-Ethylpiperidine-3-carbaldehyde hydrochloride (CAS 1255717-79-3) is a specialized organic compound with a molecular formula of C₈H₁₅NO·HCl. This piperidine derivative is widely recognized for its role as a versatile intermediate in pharmaceutical synthesis and fine chemical production. The compound features an aldehyde functional group (-CHO) and a tertiary amine moiety, making it valuable for N-heterocyclic building blocks in drug discovery. Recent studies highlight its utility in designing central nervous system (CNS) therapeutics, aligning with growing interest in neuropharmacology.

The physicochemical properties of 1-ethylpiperidine-3-carbaldehyde hydrochloride include a white to off-white crystalline appearance, moderate water solubility due to its hydrochloride salt form, and stability under controlled storage conditions. Analytical characterization typically employs HPLC, NMR spectroscopy, and mass spectrometry—techniques frequently searched by researchers validating compound purity. Its melting point and spectral data are critical for quality control in GMP-compliant manufacturing, a trending topic in pharmaceutical forums.

In synthetic applications, this compound serves as a precursor for chiral auxiliaries and catalysts, particularly in asymmetric synthesis. Industry reports indicate rising demand for such high-value intermediates amid the expansion of targeted drug delivery systems. The ethylpiperidine scaffold is notably explored in kinase inhibitor development, addressing current research priorities in oncology and metabolic disorders. Patent analyses reveal its incorporation in proteolysis-targeting chimera (PROTAC) designs, a hot topic in 2024 drug development discussions.

From a commercial perspective, CAS 1255717-79-3 is supplied by leading fine chemical distributors under strict purity specifications (≥98%). Market trends show increased procurement for high-throughput screening libraries, correlating with AI-driven drug discovery advancements. Safety data sheets emphasize standard laboratory handling protocols, while regulatory status confirms broad compliance with REACH and FDA guidelines for research use—key considerations for procurement specialists.

Emerging applications include its use in bioconjugation chemistry for antibody-drug conjugates (ADCs) and PET tracer synthesis, reflecting the compound's adaptability to cutting-edge modalities. Sustainability-focused modifications of its synthesis route—such as green chemistry approaches—are gaining attention, matching industry shifts toward eco-friendly pharmaceutical manufacturing. These developments position 1-ethylpiperidine-3-carbaldehyde hydrochloride as a compound of continuing relevance in modern medicinal chemistry.